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Although thermal degradation data is lacking, other degradation methods have been well-studied. The table

below outlines the main transformation products from microbial and photocatalytic degradation.

Degradation Method Key Transformation Products Proposed Degradation Pathways

| Microbial (by Cladosporium herbarum) [1] | « Imazalil ethanol (a-(2,4-Dichlorophenyl)-1H-Imidazole-1-
ethanol) « IMZ_313 « IMZ_331 - IMZ_288 (with imidazole ring scission) | * O-dealkylation (primary path)
* Successive hydroxylation reactions [1] | | Heterogeneous Photocatalysis (e.g., with TiO2) [2] [3] |
Ammonium and Nitrate ions * Chloride ions ¢ Imidazole acetic acid derivatives | « Complete

mineralization * Ring opening and further oxidation [3] |

The microbial degradation pathway for imazalil by Cladosporium herbarum can be visualized as follows:
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Figure 1: Proposed microbial transformation pathway of imazalil by Cladosporium herbarum, based on
transcriptomic and suspect/non-target screening analysis. The primary pathway is O-dealkylation, with

secondary hydroxylation pathways leading to ring scission. [1]

Detailed Experimental Protocols

Here are the methodologies for key experiments from the search results, which you can adapt for further

degradation studies.

Protocol 1: Microbial Degradation by Cladosporium herbarum [1]

This protocol identifies the enzymatic mechanism and transformation products.
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Aspect Description

| Organism & Culture | Fungal Strain: Cladosporium herbarum. Growth Media: Minimal Salt Medium
with Nitrogen (MSMN) or Potato Dextrose Broth (PDB). | | Treatment Setup | * Liquid cultures amended
with Imazalil (e.g., 100 mg/L from FUNGAZIL 500 EC formulation). * To test enzymatic mechanism:
Parallel cultures amended with CYP450 inhibitors (1-aminobenzotriazole or piperonyl butoxide). | |
Analysis | -+ Genomic/Transcriptomicc DNA/RNA sequenced (Illumina/MinION). Gene
prediction/annotation used to identify upregulated CYP450s. * Product Identification: LC-QToF-MS

analysis with suspect and non-target screening to identify transformation products. |

Protocol 2: Photocatalytic Degradation using TiO2z [2] [3]

This method focuses on achieving mineralization of imazalil.

Aspect Description

| Photocatalysts | « Lab-made: TiO2-based catalysts (e.g., EST-1023t). [3] * Commercial: Evonik P25
TiO2. [2] [3] | | Reaction Setup | * Reactor: Photocatalytic reactor with appropriate UV light source. *
Parameters: Study effects of pH, catalyst load, and initial imazalil concentration. * A magnetic stirrer
ensures mixing. | | Analysis | * Kinetics: Monitor imazalil disappearance (e.g., by LC-MS) to calculate rate
constants. * Mineralization: Track release of chloride, ammonium, and nitrate ions (e.g., by ion

chromatography). * Intermediates: Identify by-products using LC-MS and FTIR. |

Key Insights for Further Research

Based on the gathered information, here are some points that may guide your investigation into thermal

degradation:

o Stability Reference: One source notes that pure imazalil is reported to be thermally stable up to
approximately 285°C [4]. This provides a baseline temperature for potential thermal decomposition
studies.
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e Potential Overlap: While the initiation mechanism (heat vs. UV/microbes) differs, some stable
intermediate products from photocatalytic or microbial degradation could also form during thermal
degradation.

¢ Suggested Analytical Techniques: To identify thermal degradation products, the techniques used in
the protocols above are highly applicable. Consider employing LC-QToF-MS for suspect and non-
target screening of transformation products, and ion chromatography to track inorganic by-products
if mineralization occurs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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